Cas no 1261996-68-2 ([1,1'-Biphenyl]-4-ol, 3-fluoro-3',5'-dimethoxy-)

• Product Name: [1,1'-Biphenyl]-4-ol, 3-fluoro-3',5'-dimethoxy-
• CAS No: 1261996-68-2
• MF: C₁₄H₁₃FO₃
• MW: 248.249627828598
• MDL: MFCD18313878
• CID: 2768327
• PubChem ID: 53219557
• Update Time: 2025-05-19

[1,1'-Biphenyl]-4-ol, 3-fluoro-3',5'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 3-fluoro-3',5'-dimethoxy-

• MDL： MFCD18313878
• Inchi： 1S/C14H13FO3/c1-17-11-5-10(6-12(8-11)18-2)9-3-4-14(16)13(15)7-9/h3-8,16H,1-2H3
• InChI Key： KKBZWHSJWJWFIH-UHFFFAOYSA-N
• SMILES： C1(C2=CC(OC)=CC(OC)=C2)=CC=C(O)C(F)=C1

Computed Properties

• Exact Mass: 248.08487243g/mol
• Monoisotopic Mass: 248.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-ol, 3-fluoro-3',5'-dimethoxy-

Chemical Compound CAS No. 1261996-68-2: [1,1'-Biphenyl]-4-ol, 3-fluoro-3',5'-dimethoxy

The chemical compound with CAS No. 1261996-68-2, commonly referred to as [1,1'-Biphenyl]-4-ol, 3-fluoro-3',5'-dimethoxy, is a complex aromatic structure with significant potential in various scientific and industrial applications. This compound belongs to the class of biphenols, which are characterized by two phenolic rings connected by a single bond. The presence of fluorine and methoxy groups introduces unique electronic and steric properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of biphenol derivatives in the field of materials science, particularly in the development of advanced polymers and electronic materials. The fluorine substitution at the 3-position of one phenolic ring and the methoxy groups at the 3' and 5' positions of the other ring contribute to enhanced stability and reactivity. These features make the compound a promising candidate for applications in drug delivery systems, where precise control over drug release is critical.

In terms of synthesis, researchers have explored various methodologies to efficiently produce [1,1'-Biphenyl]-4-ol, 3-fluoro-3',5'-dimethoxy. One notable approach involves a multi-step process that includes nucleophilic aromatic substitution and subsequent oxidation reactions. This method has been optimized to achieve high yields while maintaining the integrity of the functional groups. The use of green chemistry principles in these synthesis pathways has also been emphasized to reduce environmental impact.

The compound's unique structure has also been leveraged in the field of catalysis. Studies have demonstrated that [1,1'-Biphenyl]-4-ol, 3-fluoro-3',5'-dimethoxy can act as a versatile ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers while maintaining steric hindrance makes it an effective catalyst for enantioselective reactions. This has opened new avenues for asymmetric synthesis in pharmaceuticals and agrochemicals.

Furthermore, the compound has shown potential in the development of sensors and diagnostic tools. Its responsiveness to environmental changes, such as pH levels and temperature, makes it suitable for use in biosensors and environmental monitoring systems. Researchers have also explored its application in fluorescence-based assays, where its photophysical properties enable highly sensitive detection of analytes.

In conclusion, [1,1'-Biphenyl]-4-ol, 3-fluoro-3',5'-dimethoxy (CAS No. 1261996-68-2) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structural features and functional groups make it a valuable tool in research and industry alike. As advancements in synthetic methods and application development continue, this compound is poised to play an even more significant role in shaping future innovations.